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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-diiodobenzene

Cat. No.: B1312432 Get Quote

This document provides essential safety and logistical information for the proper disposal of

1,4-Dibromo-2,5-diiodobenzene, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe handling and

compliance with regulations.

Safety and Hazard Information
1,4-Dibromo-2,5-diiodobenzene is classified as a chemical that causes skin and serious eye

irritation.[1][2] It is crucial to handle this compound with appropriate personal protective

equipment and to be aware of the necessary safety precautions.
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Property Value Source

Molecular Formula C₆H₂Br₂I₂ PubChem[2]

Molecular Weight 487.70 g/mol PubChem[2]

CAS Number 63262-06-6 TCI Chemicals[1]

Melting Point 163-165 °C Sigma-Aldrich[3]

Boiling Point 377.2 ± 42.0 °C at 760 mmHg Sigma-Aldrich[3]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

TCI Chemicals[1]

Experimental Protocols
Personal Protective Equipment (PPE) Protocol
Before handling 1,4-Dibromo-2,5-diiodobenzene, ensure the following PPE is worn:

Gloves: Wear protective gloves.

Eye/Face Protection: Wear eye and face protection.[1]

Clothing: Wear protective clothing to prevent skin contact.

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Ensure Safety: Wear suitable protective equipment and keep non-essential personnel away

from the spill area.[1]

Containment: Prevent the product from entering drains.[1]

Cleanup: Pick up and arrange disposal without creating dust.[1] Use dry clean-up

procedures and avoid generating dust.
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Ventilation: Ensure adequate ventilation. A local exhaust ventilation system is recommended.

[1]

First Aid Protocol
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.[1]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with plenty of water. If skin irritation occurs, get medical advice.[1]

In Case of Eye Contact: Rinse with plenty of water. If contact lenses are worn, remove them

if it is easy to do so. Continue rinsing. If eye irritation persists, seek medical attention.[1]

If Swallowed: Rinse the mouth and seek medical attention.[1]

Disposal Workflow
The proper disposal of 1,4-Dibromo-2,5-diiodobenzene must be handled in accordance with

local, state, and federal regulations.[4] It is recommended to entrust the disposal to a licensed

waste disposal company.[1]
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Preparation for Disposal

Disposal Process

Regulatory Compliance

Collect Waste
(Pure compound or contaminated materials)

Clearly Label Container
('1,4-Dibromo-2,5-diiodobenzene Waste')

Store in a Cool, Dry, Well-Ventilated Area

Contact Licensed Waste Disposal Company

Provide Safety Data Sheet (SDS) to Company Adhere to Local Regulations Adhere to State Regulations Adhere to Federal Regulations

Schedule Waste Pickup

Document Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1,4-Dibromo-2,5-diiodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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